Cas no 113556-29-9 (1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 113556-29-9
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 1201174
• Update Time: 2024-08-05

1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C13H15NO2S/c1-10-4-6-13(7-5-10)17(15,16)14-9-11(2)8-12(14)3/h4-9H,1-3H3
• InChI Key： SVRKXFYOSBBZRV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C=C(C)C=C1C

Computed Properties

• Exact Mass: 249.08245

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 80.1-82.0 °C(Solv: methanol (67-56-1); hexane (110-54-3))
• Boiling Point: 406.2±55.0 °C(Predicted)
• PSA: 39.07
• pka: -6.50±0.70(Predicted)